Cas no 959238-46-1 (3-(2-methylpropyl)morpholine)

• Product Name: 3-(2-methylpropyl)morpholine
• CAS No: 959238-46-1
• MF: C₈H₁₇NO
• MW: 143.226682424545
• CID: 1986414
• PubChem ID: 20811826
• Update Time: 2025-05-20

3-(2-methylpropyl)morpholine Chemical and Physical Properties

Names and Identifiers

• 3-isobutylmorpholine hydrochloride
• 3-(2-methylpropyl)morpholine hydrochloride
• CTK6A7206
• AG-A-61006
• FT-0679655
• A845500
• 3-(2-methylpropyl)Morpholine
• hydrochloride
• 3-ISOBUTYLMORPHOLINE
• 3-Isobutylmorpholine, AldrichCPR
• STK506210
• AB0111387
• A19090
• morpholine, 3-(2-methylpropyl)-, hydrochloride
• Z1267882032
• CS-0261085
• AKOS005172397
• F20537
• DA-25333
• 959238-46-1
• CDA89722
• AB64207
• EN300-77016
• SCHEMBL293678
• ALBB-010105
• AB64206
• Z799925554
• 3-(2-methylpropyl)morpholine

• MDL： MFCD09864408
• Inchi： 1S/C8H17NO/c1-7(2)5-8-6-10-4-3-9-8/h7-9H,3-6H2,1-2H3
• InChI Key： INIRYZSIQPENMR-UHFFFAOYSA-N
• SMILES： O1CCNC(C1)CC(C)C

Computed Properties

• Exact Mass: 143.131014166g/mol
• Monoisotopic Mass: 143.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 21.3

3-(2-methylpropyl)morpholine Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 3-(2-methylpropyl)morpholine

3-(2-Methylpropyl)Morpholine: A Comprehensive Overview

3-(2-Methylpropyl)Morpholine (CAS No. 959238-46-1) is a versatile organic compound that has garnered significant attention in both academic and industrial research. This compound, belonging to the morpholine family, is characterized by its unique structure and diverse applications across various fields, including pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and its biological evaluations have further solidified its importance in modern chemistry.

The molecular structure of 3-(2-Methylpropyl)Morpholine consists of a six-membered morpholine ring with a 2-methylpropyl group attached at the third position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly amenable to further functionalization. The compound's ability to act as a precursor in the synthesis of more complex molecules has been extensively explored in recent studies, particularly in the development of novel pharmaceutical agents.

One of the most notable applications of 3-(2-Methylpropyl)Morpholine is in the field of drug discovery. Researchers have utilized this compound as a building block for creating bioactive molecules with potential therapeutic benefits. For instance, studies have demonstrated its role in the synthesis of inhibitors for various enzymes, including kinases and proteases, which are critical targets in oncology and infectious diseases. The compound's flexibility and reactivity make it an ideal candidate for medicinal chemistry campaigns aimed at developing next-generation therapeutics.

Moreover, 3-(2-Methylpropyl)Morpholine has found applications in agrochemicals, where it serves as an intermediate in the synthesis of pesticides and herbicides. Its ability to enhance the bioavailability and stability of these compounds has been a focal point of recent agricultural research. By incorporating this morpholine derivative into agrochemical formulations, scientists aim to develop more efficient and environmentally friendly pest control solutions.

The synthesis of 3-(2-Methylpropyl)Morpholine has also been optimized through innovative chemical methodologies. Traditional approaches involving alkylation reactions have been complemented by modern techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield and purity of the compound but also reduced the environmental footprint of its production process.

In terms of toxicity and safety profiles, recent studies have focused on evaluating the potential risks associated with 3-(2-Methylpropyl)Morpholine exposure. Regulatory bodies have emphasized the importance of understanding its toxicokinetics and ecotoxicological effects to ensure safe handling and disposal practices. Preliminary findings suggest that while the compound exhibits low acute toxicity, long-term exposure studies are warranted to fully assess its safety profile.

Looking ahead, the demand for 3-(2-Methylpropyl)Morpholine is expected to grow as researchers continue to uncover new applications for this versatile compound. Its role in advanced materials science, particularly in the development of high-performance polymers and coatings, presents an exciting avenue for future exploration. Additionally, ongoing collaborations between academia and industry are likely to drive further innovation in its synthesis and application.

In conclusion, 3-(2-Methylpropyl)Morpholine (CAS No. 959238-46-1) stands as a testament to the ingenuity of modern chemistry. With its diverse applications across multiple disciplines and continuous advancements in its synthesis and evaluation, this compound is poised to remain a key player in both research and industrial settings for years to come.